(2-Fluorophenyl)(4-{4-nitro-3-[(4-phenylbutan-2-yl)amino]phenyl}piperazin-1-yl)methanone

• Molecular Formula: C27H29FN4O3
• Molecular Weight: 476.5 g/mol
• IUPAC Name: (2-fluorophenyl)-[4-[4-nitro-3-(4-phenylbutan-2-ylamino)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C27H29FN4O3/c1-20(11-12-21-7-3-2-4-8-21)29-25-19-22(13-14-26(25)32(34)35)30-15-17-31(18-16-30)27(33)23-9-5-6-10-24(23)28/h2-10,13-14,19-20,29H,11-12,15-18H2,1H3
• InChI Key: QEHVSUWHUQFFAB-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=CC=C1)NC2=C(C=CC(=C2)N3CCN(CC3)C(=O)C4=CC=CC=C4F)[N+](=O)[O-]

Description

The compound (2-Fluorophenyl)(4-{4-nitro-3-[(4-phenylbutan-2-yl)amino]phenyl}piperazin-1-yl)methanone (molecular formula: C27H29FN4O3, molecular weight: 476.5 g/mol) is a structurally complex molecule featuring:

• A 2-fluorophenyl group, which enhances lipophilicity and influences receptor binding.
• A piperazine ring, a common pharmacophore in medicinal chemistry.
• A 4-phenylbutan-2-yl amino side chain, contributing steric bulk and possible hydrophobic interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Fluorophenyl)(4-{4-nitro-3-[(4-phenylbutan-2-yl)amino]phenyl}piperazin-1-yl)methanone typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Nitration: Introduction of a nitro group to the aromatic ring.

Amination: Substitution of a nitro group with an amine group.

Coupling Reaction: Formation of the piperazine ring through a coupling reaction.

Fluorination: Introduction of the fluorine atom to the aromatic ring.

Industrial Production Methods

Industrial production of this compound may involve similar steps but on a larger scale, with optimizations for yield and purity. Techniques such as continuous flow chemistry and the use of catalysts may be employed to enhance efficiency.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amine and piperazine groups.

Reduction: The nitro group can be reduced to an amine group under appropriate conditions.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Reagents such as sodium methoxide or potassium tert-butoxide.

Major Products

Oxidation: Formation of corresponding oxides or hydroxylated products.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted aromatic compounds.

Scientific Research Applications

Chemistry

The compound is used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and materials.

Biology

In biological research, it may be used to study the interactions of fluorinated aromatic compounds with biological systems.

Medicine

Industry

In the industrial sector, the compound may be used in the synthesis of advanced materials with unique properties, such as high thermal stability or specific electronic characteristics.

Mechanism of Action

The mechanism of action of (2-Fluorophenyl)(4-{4-nitro-3-[(4-phenylbutan-2-yl)amino]phenyl}piperazin-1-yl)methanone involves its interaction with specific molecular targets. The fluorophenyl and nitrophenyl groups may interact with enzymes or receptors, leading to modulation of biological pathways. The piperazine ring can enhance the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison with Analogs

Compound Name	Structural Features	Biological Activity	Key Differences
(2-Fluorophenyl)(4-{4-nitro-3-[(4-phenylbutan-2-yl)amino]phenyl}piperazin-1-yl)methanone	Fluorophenyl, piperazine, nitrophenyl, branched amino chain	Undocumented (predicted: CNS modulation, antimicrobial)	Reference compound
N-(4-chlorophenyl)-N-(1-(2-methylpropyl)-piperidin-4-yl)butyramide	Chlorophenyl, piperidine, branched alkyl	Analgesic	Chlorine substituent (vs. fluorine); piperidine (vs. piperazine)
N-(4-fluorophenyl)-N-(1-benzylpiperidin-4-yl)butyramide	Fluorophenyl, piperidine, benzyl	Antidepressant	Benzyl group (vs. nitrophenyl); piperidine core
(4-(2-Fluorophenyl)piperazin-1-yl)methanone	Fluorophenyl, piperazine	Antidepressant (predicted)	Lacks nitro and branched amino groups; simpler structure
1-(4-Fluorophenyl)-piperidin-2-one	Fluorophenyl, piperidinone	Antimicrobial	Piperidinone ring (vs. piperazine); no nitrophenyl
4-((4-(2-Fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine	Fluorophenyl, piperazine, triazine	Nucleoside transporter inhibition	Triazine ring (vs. nitrophenyl); naphthyl group

Impact of Functional Groups

• Fluorine vs. Chlorine : Fluorine’s smaller size and higher electronegativity enhance binding precision in hydrophobic pockets compared to chlorine, which may increase steric hindrance .
• Piperazine vs. Piperidine : Piperazine’s two nitrogen atoms allow for dual hydrogen bonding, whereas piperidine’s single nitrogen limits interaction diversity .
• Analog compounds lacking this group (e.g., benzyl or methoxy derivatives) show reduced redox activity .
• Branched Amino Chain: The 4-phenylbutan-2-yl side chain introduces steric bulk, likely improving selectivity for targets with deep hydrophobic cavities (e.g., G-protein-coupled receptors) .

Biological Activity

The compound (2-Fluorophenyl)(4-{4-nitro-3-[(4-phenylbutan-2-yl)amino]phenyl}piperazin-1-yl)methanone is a complex organic molecule that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

This compound features a piperazine moiety linked to a fluorophenyl group and a nitrophenyl group, contributing to its pharmacological profile. The presence of multiple functional groups suggests potential interactions with various biological targets.

Antitumor Activity

Research indicates that derivatives similar to (2-Fluorophenyl)(4-{4-nitro-3-[(4-phenylbutan-2-yl)amino]phenyl}piperazin-1-yl)methanone exhibit significant antitumor activity. A study highlighted that certain piperazine derivatives demonstrated IC50 values in the low micromolar range against various cancer cell lines, indicating their potential as chemotherapeutic agents .

Tyrosinase Inhibition

The compound has been investigated for its inhibitory effects on tyrosinase, an enzyme critical in melanin production. A related study found that certain piperazine derivatives showed competitive inhibition with IC50 values as low as 0.18 μM, which is significantly more potent than standard inhibitors like kojic acid (IC50 = 17.76 μM) . This suggests potential applications in treating hyperpigmentation disorders.

Neuroprotective Effects

Preliminary studies have suggested that compounds with similar structures may offer neuroprotective benefits. They have been shown to modulate pathways involved in oxidative stress and inflammation, which are critical in neurodegenerative diseases .

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : The compound's structure allows it to bind effectively to the active sites of enzymes like tyrosinase, inhibiting their activity and thereby affecting downstream biological processes.
• Cell Signaling Modulation : It may influence various signaling pathways involved in cell proliferation and apoptosis, contributing to its antitumor effects.
• Antioxidant Properties : Similar compounds have been noted for their ability to scavenge free radicals and reduce oxidative stress, which is beneficial in both cancer therapy and neuroprotection .

Research Findings and Case Studies

Study	Findings
Antitumor Activity Study	Demonstrated significant cytotoxicity against various cancer cell lines with IC50 values in the micromolar range.
Tyrosinase Inhibition	Identified competitive inhibition with an IC50 of 0.18 μM, outperforming traditional inhibitors .
Neuroprotection	Suggested modulation of oxidative stress pathways, providing potential therapeutic avenues for neurodegenerative conditions .